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Topic: Experimental Setup for Testing the Detonation Velocity of Nitrotriazole-Based Explosives

Abstract
This document provides a detailed guide for establishing a robust experimental setup to

measure the detonation velocity (VoD) of nitrotriazole-based explosives, with a primary focus

on 3-nitro-1,2,4-triazol-5-one (NTO). As the demand for insensitive high explosives (IHEs)

grows, accurate characterization of their performance parameters is critical. Detonation velocity

is a primary indicator of an explosive's performance and energy release rate[1][2]. This guide

details the use of the widely accepted electronic pin probe method, offering a balance of

precision, reliability, and accessibility. We will explain the causality behind the experimental

design, provide step-by-step protocols, and outline the necessary safety procedures for

handling these energetic materials.

Introduction: The Significance of Nitrotriazoles and
Detonation Velocity
Nitrotriazole-based compounds, such as NTO, represent a critical class of energetic materials

developed to be significantly less sensitive to accidental initiation by impact, shock, or friction

compared to traditional explosives like RDX[3][4]. This insensitivity makes them ideal for

applications in insensitive munitions (IM), enhancing the safety of storage and transportation.
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The detonation velocity is the speed at which a detonation wave propagates through an

explosive charge. It is a fundamental property that directly correlates with the explosive's

detonation pressure and its ability to perform work, such as fragmenting a casing[1][2].

Therefore, precise and repeatable measurement of VoD is essential for the research,

development, and quality control of new explosive formulations. Several techniques exist for

this measurement, broadly categorized as point-to-point methods (like the D'Autriche method

and electronic probes) and continuous methods (such as resistance wire or optical fiber

techniques)[5][6]. This protocol will focus on the electronic ionization pin probe method due to

its high accuracy and ability to provide multiple data points along the explosive column.[7]

Principle of the Electronic Pin Probe Method
The electronic method for measuring detonation velocity is a point-to-point technique that relies

on detecting the arrival of the detonation front at precisely known locations along an explosive

charge.[1][7]

The core principle is as follows:

Sensor Placement: Multiple conductive probes (pins) are inserted into the explosive charge

at carefully measured distances from each other.

Ionization Front: The detonation front is characterized by extremely high pressure and

temperature, which ionizes the material and creates a highly conductive plasma.

Circuit Completion: Each pin probe is part of an open electrical circuit. When the conductive

detonation front reaches a pin, it completes the circuit, causing a sharp change in voltage or

current.

Time-of-Arrival: A high-speed data acquisition system, typically a digital oscilloscope, records

the precise time at which each probe's circuit is closed.

Velocity Calculation: By dividing the known distance between consecutive probes by the

measured time interval of the detonation wave's travel between them, the detonation velocity

can be accurately calculated.

This method is advantageous because it is robust, provides multiple velocity measurements

along the charge to ensure a stable detonation was achieved, and is less complex to set up
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than some continuous or optical methods.[7]

Experimental Design and Protocol
A successful and self-validating experiment requires meticulous attention to the preparation of

the explosive charge and the assembly of the measurement apparatus.

Required Materials and Equipment
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Component Specifications & Rationale

Nitrotriazole Explosive

e.g., 3-nitro-1,2,4-triazol-5-one (NTO) powder.

The purity and crystal morphology of the sample

must be well-characterized as they influence

detonation properties.

Hydraulic Press

For pressing explosive powder into cylindrical

pellets of a specific, uniform density. Density is a

critical parameter affecting VoD.

Confinement Tube

Typically made of a rigid material like steel,

copper, or heavy-walled cardboard/PMMA,

depending on the desired degree of

confinement. Confinement can increase the

measured VoD.

Detonator

An appropriate initiating device (e.g., a No. 8

detonator) to ensure the prompt and reliable

initiation of the main charge.

Booster Charge (if needed)

A small pellet of a more sensitive secondary

explosive (e.g., RDX) may be required to ensure

a stable detonation is achieved in the less

sensitive NTO charge.[8]

Ionization Pin Probes

Commercially available or lab-fabricated probes,

often made from coaxial cable. They must be

robust enough to withstand handling and

insertion.[7]

Digital Oscilloscope

High-speed, multi-channel (≥4 channels) with a

high sampling rate (≥1 GS/s) to accurately

record the nanosecond-scale time intervals.

High-Voltage Power Supply
To provide the necessary voltage for the pin

probe circuits.

Coaxial Cables

50-ohm impedance cables to transmit the

signals from the probes to the oscilloscope with

minimal signal degradation.
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Blasting Machine
A dedicated and certified device for firing the

detonator remotely.

Blast Chamber/Test Site

A certified and properly shielded enclosure or

remote outdoor area designed for detonating

explosives safely.

Calipers/Micrometer
For precise measurement of charge dimensions

and probe spacing.

Step-by-Step Experimental Protocol
Step 1: Preparation of the Explosive Charge ("Rate Stick")

Weigh the Explosive: Accurately weigh the amount of NTO powder required to achieve the

target density for a given pellet volume.

Press the Charge: Carefully press the powder in a hardened steel die using a hydraulic

press to form a cylindrical pellet of a predetermined diameter and length. Record the final

mass and dimensions to calculate the charge density (ρ = m/V). For new formulations,

multiple densities should be tested.

Drill Probe Holes: If using a rigid confinement tube, precisely drill small holes at measured

intervals along its length for the insertion of the pin probes. The accuracy of these distances

is paramount for the final calculation.

Assemble the Charge: Insert the pressed NTO pellet(s) into the confinement tube. If using a

booster, place it between the detonator and the main charge, ensuring intimate contact

between all components.[9]

Step 2: Assembly of the Measurement Apparatus

Insert Probes: Carefully insert the ionization pin probes through the pre-drilled holes so that

their tips are in firm contact with the explosive charge. Ensure the probes are perpendicular

to the charge axis.

Secure the Detonator: Place the detonator at one end of the charge assembly, ensuring it is

properly seated and secured.
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Connect Cabling: Connect each pin probe to a separate channel on the digital oscilloscope

using coaxial cables.

Final Placement: Transport the fully assembled rate stick to the designated firing point within

the blast chamber or test site.

Step 3: Test Execution and Data Acquisition

Clear the Area: Ensure all personnel are evacuated to a safe, shielded location.

Connect Firing Line: Remotely connect the detonator leads to the blasting machine.

Arm the System: Arm the oscilloscope to trigger on the signal from the first pin probe.

Initiate Detonation: Fire the charge using the blasting machine.

Save Data: After the event, save the waveform data from the oscilloscope for analysis.

Visual Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Setup

Phase 3: Firing & Acquisition

Weigh NTO Powder

Press into Pellet

Assemble Charge

Drill Confinement Tube

Insert Pin Probes

Secure Detonator

Connect to Oscilloscope

Place in Blast Chamber

Personnel Evacuation

Arm Oscilloscope

Initiate Detonation

Save Waveform Data

Data Analysis

Click to download full resolution via product page

Caption: High-level workflow for detonation velocity measurement.
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Data Analysis and Interpretation
The raw data from the oscilloscope will be a series of voltage steps, with each step

corresponding to the detonation front reaching a pin.

Determine Time-of-Arrival (ToA): For each channel, precisely determine the time at which the

voltage rises. This is your ToA for that probe. Let these times be t₁, t₂, t₃, etc.

Calculate Time Intervals (Δt): Calculate the time difference between the arrivals at

consecutive probes:

Δt₁₂ = t₂ - t₁

Δt₂₃ = t₃ - t₂

Calculate Velocity (VoD): Let the known distances between the probes be d₁₂, d₂₃, etc.

Calculate the velocity for each segment:

VoD₁₂ = d₁₂ / Δt₁₂

VoD₂₃ = d₂₃ / Δt₂₃

Average Velocity: If the velocities for each segment are consistent, it indicates a stable

detonation. The average of these values can be reported as the final detonation velocity.

Significant variation may indicate that the charge was failing or overdriven.

Sample Data Table:

Probe Segment Distance (d) Time Interval (Δt) Calculated VoD

Probes 1 to 2 50.0 mm ± 0.1 mm 6.10 µs ± 0.01 µs 8197 m/s

Probes 2 to 3 50.0 mm ± 0.1 mm 6.08 µs ± 0.01 µs 8224 m/s

Average VoD 8211 m/s

The results should be compared against theoretical calculations or existing literature values for

NTO at a similar density.[3][8] For example, NTO has a calculated detonation velocity
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equivalent to RDX.[3]

Mandatory Safety Protocols
Working with explosives demands uncompromising adherence to safety procedures. All

operations must be conducted by trained personnel in approved facilities.

Handling and Storage: Store explosives in a designated, locked magazine separate from

detonators and incompatible materials.[10] Handle chemicals gently, avoiding friction, shock,

and impact.[11] Use non-sparking tools.

Personal Protective Equipment (PPE): At a minimum, flame-resistant lab coats, safety

goggles, and a face shield must be worn when handling explosives.[12]

Remote Operation: All detonation experiments must be initiated remotely from a shielded

control room. The blast chamber must be designed to withstand the expected explosive

output.

Scale of Work: Always work with the smallest quantity of explosive necessary for the

experiment.[13]

Emergency Procedures: Ensure clear emergency protocols are in place, including

procedures for misfires, fires, and medical emergencies.[12] All personnel must be familiar

with the location of emergency showers, eyewashes, and first aid kits.

Complementary Advanced Technique: High-Speed
Photography
For a more comprehensive analysis, high-speed imaging can be used to visualize the

detonation event.[14][15]

Principle: A high-speed camera, capable of millions of frames per second, captures the

luminous detonation front as it propagates along a charge (often in a transparent

confinement tube).[1][14]

Setup: The camera is focused on the rate stick, and the detonation itself provides the

necessary illumination.
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Analysis: By measuring the position of the detonation front in consecutive frames and

knowing the time between frames, a continuous velocity profile can be generated.[16] This

method is excellent for observing non-ideal detonation behavior or the interaction of the

shock wave with its surroundings.[17]

Visualization of High-Speed Imaging Logic

Explosive Charge
(Rate Stick)

Propagating
Detonation Front High-Speed Camera Self-Luminosity Image Data Acquisition

(Frames vs. Time) Image Analysis Software Continuous VoD Profile

Click to download full resolution via product page

Caption: Logical flow of the high-speed photography method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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